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Compound of Interest

Compound Name: Icosanal

CAS No.: 12001-36-4

Cat. No.: B081909

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eicosanal (CAS 2400-66-0), also known as icosanal or arachidic aldehyde, is a 20-carbon

saturated fatty aldehyde. As a long-chain aliphatic aldehyde, it serves as a precursor in the

synthesis of various organic compounds and has been identified in several natural sources,

including plant essential oils.[1] Its potential biological activities, including antimicrobial and

insecticidal properties, have garnered interest within the scientific community. This technical

guide provides a comprehensive overview of the chemical and physical properties, synthesis,

analytical methods, and known biological significance of Eicosanal, with a focus on presenting

data and protocols relevant to research and development.

Chemical and Physical Properties
Eicosanal is a waxy solid at room temperature with a characteristic fatty odor.[2] It is insoluble

in water but soluble in organic solvents.[2] A summary of its key chemical and physical

properties is presented below.
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Property Value Reference(s)

Chemical Formula C₂₀H₄₀O [2][3]

Molecular Weight 296.53 g/mol [2][3]

CAS Number 2400-66-0 [2][3]

Appearance
White to light yellow powder or

crystals

Melting Point 49.0 to 53.0 °C

Boiling Point 342.5 ± 5.0 °C at 760 mmHg [4]

Density 0.8 ± 0.1 g/cm³ [4]

Solubility
Insoluble in water; Soluble in

organic solvents
[2]

InChI Key
FWBUWJHWAKTPHI-

UHFFFAOYSA-N
[2][3]

SMILES
CCCCCCCCCCCCCCCCCCC

C=O
[4]

Table 1: Chemical and Physical Properties of Eicosanal

Synthesis
The synthesis of Eicosanal typically involves the oxidation of the corresponding primary

alcohol, 1-eicosanol. While various oxidizing agents can be employed for this transformation, a

common and effective method is Swern oxidation or the use of pyridinium chlorochromate

(PCC).

Experimental Protocol: Oxidation of 1-Eicosanol to
Eicosanal
This protocol describes a general procedure for the oxidation of 1-eicosanol to Eicosanal using

pyridinium chlorochromate (PCC).
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Materials:

1-Eicosanol (CAS 629-96-9)

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Silica gel

Celatom® or Celite®

Hexane

Ethyl acetate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Glass column for chromatography

Procedure:

In a clean, dry round-bottom flask, dissolve 1-eicosanol in anhydrous dichloromethane

(DCM) under an inert atmosphere (e.g., nitrogen or argon).

In a separate flask, prepare a slurry of pyridinium chlorochromate (PCC) in anhydrous DCM.

For every 1 equivalent of the alcohol, use approximately 1.5 equivalents of PCC.

Slowly add the PCC slurry to the solution of 1-eicosanol at room temperature with vigorous

stirring.

Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically

complete within 2-4 hours.
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Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of

silica gel and Celatom® to remove the chromium salts.

Wash the filter cake thoroughly with diethyl ether.

Combine the organic filtrates and concentrate them under reduced pressure using a rotary

evaporator.

Purify the resulting crude product by column chromatography on silica gel, using a hexane-

ethyl acetate gradient as the eluent, to afford pure Eicosanal.

Characterize the final product by spectroscopic methods (NMR, IR, and MS).

Workflow for the Synthesis of Eicosanal:

Preparation

Reaction Work-up Purification & Analysis

Dissolve 1-Eicosanol in DCM

Add PCC to alcohol solution

Prepare PCC slurry in DCM

Monitor by TLC Dilute and Filter Concentrate Column Chromatography Characterization (NMR, MS)

Sample Preparation GC Separation MS Detection Data Analysis Identification & Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b081909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-eicosanal-cas-2400-66-0
https://www.benchchem.com/product/b081909/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-eicosanal-cas-2400-66-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Membrane Phospholipids

Arachidonic Acid

PLA2

COX Pathway LOX Pathway CYP450 Pathway

PLA2

Prostaglandins, Thromboxanes Leukotrienes, Lipoxins Epoxides, HETEs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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